Cas no 2382196-28-1 (tert-butyl (3R,4R)-3-(1,3-benzothiazol-2-ylsulfanyl)-4-hydroxypyrrolidine-1-carboxylate)
tert-butyl (3R,4R)-3-(1,3-benzothiazol-2-ylsulfanyl)-4-hydroxypyrrolidine-1-carboxylate Chemical and Physical Properties
Names and Identifiers
-
- tert-butyl (3R,4R)-3-(1,3-benzothiazol-2-ylsulfanyl)-4-hydroxypyrrolidine-1-carboxylate
- F1912-2080
- 2382196-28-1
- AKOS040801483
-
- Inchi: 1S/C16H20N2O3S2/c1-16(2,3)21-15(20)18-8-11(19)13(9-18)23-14-17-10-6-4-5-7-12(10)22-14/h4-7,11,13,19H,8-9H2,1-3H3/t11-,13-/m1/s1
- InChI Key: KMUUAIYDTGAJST-DGCLKSJQSA-N
- SMILES: S(C1=NC2C=CC=CC=2S1)[C@@H]1CN(C(=O)OC(C)(C)C)C[C@H]1O
Computed Properties
- Exact Mass: 352.09153485g/mol
- Monoisotopic Mass: 352.09153485g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 1
- Hydrogen Bond Acceptor Count: 6
- Heavy Atom Count: 23
- Rotatable Bond Count: 4
- Complexity: 444
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 2
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 3.3
- Topological Polar Surface Area: 116Ų
tert-butyl (3R,4R)-3-(1,3-benzothiazol-2-ylsulfanyl)-4-hydroxypyrrolidine-1-carboxylate Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| Life Chemicals | F1912-2080-0.25g |
tert-butyl (3R,4R)-3-(1,3-benzothiazol-2-ylsulfanyl)-4-hydroxypyrrolidine-1-carboxylate |
2382196-28-1 | 95%+ | 0.25g |
$243.0 | 2023-09-06 | |
| Life Chemicals | F1912-2080-0.5g |
tert-butyl (3R,4R)-3-(1,3-benzothiazol-2-ylsulfanyl)-4-hydroxypyrrolidine-1-carboxylate |
2382196-28-1 | 95%+ | 0.5g |
$256.0 | 2023-09-06 | |
| Life Chemicals | F1912-2080-1g |
tert-butyl (3R,4R)-3-(1,3-benzothiazol-2-ylsulfanyl)-4-hydroxypyrrolidine-1-carboxylate |
2382196-28-1 | 95%+ | 1g |
$270.0 | 2023-09-06 | |
| Life Chemicals | F1912-2080-2.5g |
tert-butyl (3R,4R)-3-(1,3-benzothiazol-2-ylsulfanyl)-4-hydroxypyrrolidine-1-carboxylate |
2382196-28-1 | 95%+ | 2.5g |
$540.0 | 2023-09-06 | |
| Life Chemicals | F1912-2080-5g |
tert-butyl (3R,4R)-3-(1,3-benzothiazol-2-ylsulfanyl)-4-hydroxypyrrolidine-1-carboxylate |
2382196-28-1 | 95%+ | 5g |
$810.0 | 2023-09-06 | |
| Life Chemicals | F1912-2080-10g |
tert-butyl (3R,4R)-3-(1,3-benzothiazol-2-ylsulfanyl)-4-hydroxypyrrolidine-1-carboxylate |
2382196-28-1 | 95%+ | 10g |
$1134.0 | 2023-09-06 |
tert-butyl (3R,4R)-3-(1,3-benzothiazol-2-ylsulfanyl)-4-hydroxypyrrolidine-1-carboxylate Related Literature
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Huifang Yang,Haoran Guo,Peidong Fan,Xinpan Li,Wenlu Ren,Rui Song Nanoscale, 2020,12, 7024-7034
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Adeline Huiling Loo,Alessandra Bonanni,Martin Pumera Analyst, 2013,138, 467-471
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Raktani Bikshapathi,Sai Prathima Parvathaneni,Vaidya Jayathirtha Rao Green Chem., 2017,19, 4446-4450
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Camelia Henríquez,Edwin Palacio,Víctor Cerdà Anal. Methods, 2014,6, 8494-8504
Additional information on tert-butyl (3R,4R)-3-(1,3-benzothiazol-2-ylsulfanyl)-4-hydroxypyrrolidine-1-carboxylate
tert-butyl (3R,4R)-3-(1,3-benzothiazol-2-ylsulfanyl)-4-hydroxypyrrolidine-1-carboxylate: A Comprehensive Overview
The compound tert-butyl (3R,4R)-3-(1,3-benzothiazol-2-ylsulfanyl)-4-hydroxypyrrolidine-1-carboxylate, identified by the CAS number 2382196-28-1, is a highly specialized organic molecule with significant applications in various fields of chemistry and pharmacology. This compound is notable for its complex structure, which includes a pyrrolidine ring system substituted with a benzothiazole moiety and a tert-butyl ester group. The stereochemistry at the 3R and 4R positions adds to its uniqueness, making it a valuable compound for both academic research and industrial applications.
Recent studies have highlighted the potential of this compound in drug delivery systems. The presence of the benzothiazole group, known for its strong electron-withdrawing properties, has been shown to enhance the bioavailability of certain drugs when incorporated into carrier molecules. Additionally, the hydroxypyrrolidine ring provides a versatile platform for further functionalization, enabling the development of prodrugs that can be activated under specific physiological conditions. This makes tert-butyl (3R,4R)-3-(1,3-benzothiazol-2-ylsulfanyl)-4-hydroxypyrrolidine-1-carboxylate a promising candidate in the design of targeted drug delivery systems.
In terms of synthesis, this compound is typically prepared through a multi-step process involving the coupling of benzothiazole derivatives with appropriately substituted pyrrolidine alcohols. The stereochemistry at the 3R and 4R positions is crucial for the biological activity of the molecule and is often controlled using chiral catalysts or resolution techniques. Recent advancements in asymmetric synthesis have made it possible to produce this compound with high enantiomeric excess, which is essential for its application in pharmaceutical research.
The CAS number 2382196-28-1 serves as a unique identifier for this compound in chemical databases worldwide. Researchers can utilize this identifier to access detailed information about its physical properties, such as molecular weight, solubility, and stability under various conditions. This information is critical for optimizing its use in experimental setups and ensuring safety during handling.
In conclusion, tert-butyl (3R,4R)-3-(1,3-benzothiazol-2-ylsulfanyl)-4-hydroxypyrrolidine-1-carboxylate stands out as a versatile and valuable compound in modern chemistry. Its unique structure and stereochemistry make it an ideal candidate for exploring new frontiers in drug design and delivery systems. As research continues to uncover its full potential, this compound will undoubtedly play a pivotal role in advancing both academic and industrial applications.
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